Cas no 949-06-4 (5-Chloro-1-(4-methoxyphenyl)-1-oxopentane)

• Product Name: 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane
• CAS No: 949-06-4
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD00517502
• CID: 880175
• PubChem ID: 12709484
• Update Time: 2025-10-29

5-Chloro-1-(4-methoxyphenyl)-1-oxopentane Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1-(4-METHOXYPHENYL)-1-OXOPENTANE
• 5-chloro-1-(4-methoxyphenyl)pentan-1-one
• 1-Pentanone,5-chloro-1-(4-methoxyphenyl)
• 4-chloro-4'-methoxyvalerophenone
• 5-Chloro-1-(4-methoxyphenyl)-1-pentanone
• 5-chloro-1-(4-methoxy-phenyl)-pentan-1-one
• 5-chloro-4'-methoxyvalerophenone
• methyl 4-(5-chlorovaleryl)phenyl ether
• 949-06-4
• MS-20936
• CS-0325654
• MFCD00517502
• DTXSID80507608
• YYSTYNWZWNOXOQ-UHFFFAOYSA-N
• SCHEMBL3738802
• AKOS016022557
• F72408
• 1-Pentanone, 5-chloro-1-(4-methoxyphenyl)-
• 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane

• MDL： MFCD00517502
• Inchi： 1S/C12H15ClO2/c1-15-11-7-5-10(6-8-11)12(14)4-2-3-9-13/h5-8H,2-4,9H2,1H3
• InChI Key： YYSTYNWZWNOXOQ-UHFFFAOYSA-N
• SMILES： ClCCCCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 226.07600
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.28700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane

Recent Advances in the Study of 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane (CAS: 949-06-4)

5-Chloro-1-(4-methoxyphenyl)-1-oxopentane (CAS: 949-06-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various biochemical pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane is its application in the synthesis of novel anti-inflammatory agents. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial precursor in the development of selective COX-2 inhibitors. The research team utilized a multi-step synthetic route, with 949-06-4 as the starting material, to produce a series of derivatives with enhanced anti-inflammatory properties and reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its pharmaceutical applications, 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane has shown promise in the field of chemical biology. Researchers at the University of Cambridge have investigated its role as a chemical probe for studying protein-protein interactions. The compound's unique structural features, including the chloro and methoxy substituents, make it an excellent candidate for covalent modification of target proteins. This approach has provided valuable insights into the mechanisms of various disease-related pathways.

Recent analytical studies have also focused on improving the synthesis and purification methods for 949-06-4. A team at MIT developed a novel catalytic system that significantly increases the yield of 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane while reducing the formation of by-products. This advancement not only makes the compound more accessible for research purposes but also addresses sustainability concerns in chemical production.

The safety profile and pharmacokinetic properties of 5-Chloro-1-(4-methoxyphenyl)-1-oxopentane have been the subject of recent investigations. Preclinical studies conducted by pharmaceutical companies have demonstrated that the compound exhibits favorable metabolic stability and acceptable toxicity levels, supporting its potential as a drug candidate. However, researchers emphasize the need for further optimization to improve its bioavailability and target specificity.

Looking forward, the scientific community anticipates several promising directions for research involving 949-06-4. These include exploring its potential in combination therapies, investigating its role in neurodegenerative diseases, and developing more efficient synthetic methodologies. The compound's versatility and unique chemical properties continue to make it a valuable tool for both basic research and applied pharmaceutical development.